![molecular formula C6H6Cl2N2 B1582824 (2,5-Dichlorophenyl)hydrazine CAS No. 305-15-7](/img/structure/B1582824.png)
(2,5-Dichlorophenyl)hydrazine
Overview
Description
Scientific Research Applications
Synthesis of Heterocyclic Compounds : 2,5-Dichlorophenyl derivatives are used in the synthesis of new heterocyclic compounds with potential biological activity. For example, Sayed et al. (2003) explored the reaction of 4-oxo-4-(3,4-dichlorophenyl)-2-butenoic acid with antipyrin and hydrazines to yield pyridazinone derivatives, some of which showed antimicrobial and antifungal activities (Sayed et al., 2003).
Detection of Environmental Pollutants : 2,5-Dichlorophenyl derivatives are also used in sensors for detecting environmental pollutants. Tahernejad-Javazmi et al. (2018) described a sensor using a derivative for the simultaneous determination of hydrazine and 4-chlorophenol, both major water pollutants, via voltammetric methods (Tahernejad-Javazmi et al., 2018).
Photosynthesis Research : Hydrazine is used as an electron donor in photosynthesis research. Heath (1971) discovered that hydrazine supports light-dependent electron flow in chloroplasts, especially when inhibited at the water-oxidation site (Heath, 1971).
Antifungal Activity : Dichlorophenyl derivatives have been used to synthesize compounds with antifungal properties. Dutta et al. (1986) synthesized a series of new aroyl hydrazones and oxadiazoles from 2,4-dichlorobenzoylhydrazine, showing promising fungitoxic properties against certain fungi (Dutta et al., 1986).
Bio-Imaging and Sensing : Some 2,5-Dichlorophenyl derivatives are used in bio-imaging and sensing applications. For instance, Guo et al. (2020) developed a new oligothiophene derivative as a hydrazine chemosensor for detecting N2H4 in environmental water and human urine along with bio-imaging in living HeLa cells (Guo et al., 2020).
Safety and Hazards
“(2,5-Dichlorophenyl)hydrazine” is considered hazardous. It is toxic if swallowed, in contact with skin, or if inhaled . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It’s known that hydrazine derivatives often interact with various enzymes and proteins within the body, altering their function .
Mode of Action
Generally, hydrazine derivatives can form hydrazones with carbonyl compounds, which may interfere with the normal function of various biomolecules .
Result of Action
Safety data sheets indicate that it may cause skin irritation, serious eye irritation, and may be toxic if swallowed .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2,5-Dichlorophenylhydrazine . For instance, factors such as pH, temperature, and the presence of other substances can affect its stability and activity .
Biochemical Analysis
Biochemical Properties
(2,5-Dichlorophenyl)hydrazine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with hydrazine derivatives, which are known to inhibit monoamine oxidase (MAO) enzymes. This interaction can lead to alterations in neurotransmitter levels, affecting various physiological processes .
Cellular Effects
The effects of this compound on cells are profound. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can induce oxidative stress in cells, leading to changes in gene expression related to antioxidant defense mechanisms. Additionally, it can disrupt cellular metabolism by inhibiting key metabolic enzymes .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For example, this compound can inhibit the activity of cytochrome P450 enzymes, which are crucial for drug metabolism. This inhibition can result in altered drug efficacy and toxicity .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation play a crucial role in its long-term effects on cellular function. Studies have shown that this compound can degrade into various metabolites, which may have different biological activities. Long-term exposure to this compound can lead to cumulative effects on cellular processes .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects, while at higher doses, it can induce toxicity and adverse effects. For instance, high doses of this compound have been associated with liver toxicity and oxidative stress in animal models .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450 and monoamine oxidase, affecting metabolic flux and metabolite levels. These interactions can lead to changes in the levels of key metabolites, influencing various physiological processes .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can accumulate in certain tissues, leading to localized effects. For example, this compound has been shown to accumulate in the liver, where it can exert its toxic effects .
Subcellular Localization
This compound is localized in specific subcellular compartments, which can affect its activity and function. The compound may be directed to particular organelles through targeting signals or post-translational modifications. For instance, this compound can localize to the mitochondria, where it can disrupt mitochondrial function and induce oxidative stress .
properties
IUPAC Name |
(2,5-dichlorophenyl)hydrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6Cl2N2/c7-4-1-2-5(8)6(3-4)10-9/h1-3,10H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZKWWERBNXLGLI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)NN)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1059789 | |
Record name | Hydrazine, (2,5-dichlorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1059789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
305-15-7 | |
Record name | (2,5-Dichlorophenyl)hydrazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=305-15-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Hydrazine, (2,5-dichlorophenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000305157 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (2,5-Dichlorophenyl)hydrazine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=6102 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Hydrazine, (2,5-dichlorophenyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Hydrazine, (2,5-dichlorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1059789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-dichlorophenylhydrazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.604 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the common applications of 2,5-Dichlorophenylhydrazine in organic synthesis?
A1: 2,5-Dichlorophenylhydrazine serves as a valuable reagent in organic synthesis, particularly for constructing heterocyclic compounds. For instance, it reacts with aldehydes and ketones to yield hydrazones, which can be further transformed into various heterocycles.
- Pyrazole synthesis: [, ] 2,5-Dichlorophenylhydrazine reacts with 4-benzoyl-5-phenyl-2,3-dihydro-2,3-furandione to form a pyrazole-3-carboxylic acid derivative. This highlights its utility in synthesizing pyrazole-containing compounds.
- Pyridazinone synthesis: [] The reaction of 2,5-Dichlorophenylhydrazine with the same furandione derivative also yields a pyridazin-3(2H)-one derivative, demonstrating its versatility in heterocycle formation.
Q2: Are there any structural studies available for compounds derived from 2,5-Dichlorophenylhydrazine?
A2: Yes, structural studies using X-ray crystallography have been performed on derivatives of 2,5-Dichlorophenylhydrazine.
- (E)-N-[(Benzo[b]thiophen-3-yl)methylene]-N'-(2,5-dichlorophenyl)hydrazine: [] This study revealed that the molecule adopts an E configuration around the C=N double bond and exhibits a nearly planar conformation. Hydrogen bonding plays a significant role in stabilizing the crystal structure.
Q3: Can you provide an example of 2,5-Dichlorophenylhydrazine's use in identifying reaction products?
A3: A study utilized 2,5-Dichlorophenylhydrazine derivatives to characterize the products of a specific carbohydrate degradation. [] Researchers used derivatives of the compound to identify the acid hydrolysis products resulting from the periodate oxidation of methyl α-D-glucopyranoside. This demonstrates the compound's application in analytical chemistry for structural elucidation.
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